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Introduction

Cerium-based materials are integral components of modern three-way catalytic converters
(TWCs), which are crucial for mitigating harmful emissions from gasoline-powered vehicles.
These catalysts simultaneously convert carbon monoxide (CO), nitrogen oxides (NOx), and
unburned hydrocarbons (HC) into less harmful substances like carbon dioxide (CO3), nitrogen
(N2), and water (H20). Cerium oxide (CeOz2), or ceria, is a key promoter in these systems,
primarily due to its high oxygen storage capacity (OSC). This property allows the catalyst to
buffer against fluctuations in the air-to-fuel ratio, ensuring high conversion efficiency under both
fuel-rich and fuel-lean conditions.[1][2][3] Cerium carbonate (Cez2(COs)3) serves as a common
and effective precursor for the synthesis of high-surface-area ceria with desirable catalytic
properties.[4][5] The thermal decomposition of cerium carbonate yields nanocrystalline ceria,
which provides a large number of active sites for catalytic reactions.[5] This application note
provides detailed protocols for the synthesis of a ceria-based catalyst from a cerium carbonate
precursor, its characterization, and the evaluation of its catalytic performance in simulated
automotive exhaust conditions.

Mechanism of Action: The Role of Ceria in Three-
Way Catalysis
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The primary function of ceria in a TWC is its ability to store and release oxygen. This is
facilitated by the reversible redox transition between Ce#*+ and Ce3*.

» Under lean (oxygen-rich) conditions: Ceria stores oxygen by the oxidation of Ce3* to Ce**.
2Cez203 + Oz2 — 4CeO2

» Under rich (oxygen-deficient) conditions: Ceria releases stored oxygen for the oxidation of
CO and hydrocarbons, during which Ce#* is reduced to Ce3*. 2Ce0O2 + CO - Ce20s3 + CO2

This redox cycle is fundamental to maintaining a stable and efficient catalytic environment for
the precious metal catalysts (typically platinum, palladium, and rhodium) that are also present
in the TWC. The interplay between ceria and the precious metals enhances the overall catalytic
activity.
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Characterize Ceria Catalyst

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14757973?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Catalyst Synthesis

Cerium Carbonate
Precursor

Thermal Decomposition
(Calcination)

Physicochemical Characterization

Ceria Catalyst

;

BET Surface Area TPR (Reducibility) XRD (Structure)

Structure-Activity
Relationship

Performance Evaluation

Catalytic Activity

Light-off Test

(QEED)

CO Conversion NOx Conversion HC Conversion

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b14757973?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14757973?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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